Cas no 651780-33-5 (1H-Indazole, 1-acetyl-6-bromo-)

1H-Indazole, 1-acetyl-6-bromo- structure
651780-33-5 structure
Product Name:1H-Indazole, 1-acetyl-6-bromo-
CAS No:651780-33-5
MF:C9H7BrN2O
MW:239.068681001663
MDL:MFCD14560558
CID:403026
PubChem ID:56972887
Update Time:2025-04-19

1H-Indazole, 1-acetyl-6-bromo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole, 1-acetyl-6-bromo-
    • 1-(6-bromoindazol-1-yl)ethanone
    • Ethanone, 1-(6-broMo-1H-indazol-1-yl)-
    • 651780-33-5
    • SCHEMBL3525570
    • DTXSID60719863
    • MFCD14560558
    • AKOS015960286
    • F18047
    • 1-(6-Bromo-1H-indazol-1-yl)ethan-1-one
    • MMYFQBBNEVXKAO-UHFFFAOYSA-N
    • 1-ACETYL-6-BROMO-1H-INDAZOLE
    • FT-0709083
    • 1-(6-bromo-1H-indazol-1-yl)ethanone
    • DA-30802
    • MDL: MFCD14560558
    • Inchi: 1S/C9H7BrN2O/c1-6(13)12-9-4-8(10)3-2-7(9)5-11-12/h2-5H,1H3
    • InChI Key: MMYFQBBNEVXKAO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C=NN(C(C)=O)C=2C=1

Computed Properties

  • Exact Mass: 237.97421
  • Monoisotopic Mass: 237.97418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89

1H-Indazole, 1-acetyl-6-bromo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB331515-1 g
1-Acetyl-6-bromo-1H-indazole; .
651780-33-5
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€832.20 2023-07-19
Ambeed
A322232-100mg
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651780-33-5 97%
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A322232-250mg
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A322232-1g
1-(6-Bromo-1H-indazol-1-yl)ethanone
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abcr
AB331515-1g
1-Acetyl-6-bromo-1H-indazole; .
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€832.20 2025-04-17
1PlusChem
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1P00H7R2-250mg
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1PlusChem
1P00H7R2-1g
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$92.00 2023-12-16
A2B Chem LLC
AI02398-100mg
1-(6-Bromo-1H-indazol-1-yl)ethanone
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A2B Chem LLC
AI02398-250mg
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